2,3-Dihydro-1lambda~6~-thieno[2,3-b]thiopyran-1,1,4-trione 4-oxime

• IUPAC Name: (NE)-N-(7,7-dioxo-5,6-dihydrothieno[2,3-b]thiopyran-4-ylidene)hydroxylamine
• InChI: InChI=1S/C7H7NO3S2/c9-8-6-2-4-13(10,11)7-5(6)1-3-12-7/h1,3,9H,2,4H2/b8-6+
• InChI Key: KXOYVFLDMXQWAI-SOFGYWHQSA-N
• Canonical SMILES: C1CS(=O)(=O)C2=C(C1=NO)C=CS2
• Isomeric SMILES: C\1CS(=O)(=O)C2=C(/C1=N/O)C=CS2
• Molecular Formula: C7H7NO3S2
• Molecular Weight: 217.3 g/mol
• CAS No.: 338749-43-2

Description

2,3-Dihydro-1lambda~6~-thieno[2,3-b]thiopyran-1,1,4-trione 4-oxime is a useful research compound. Its molecular formula is C7H7NO3S2 and its molecular weight is 217.26. The purity is usually 95%.
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Scientific Research Applications

Radical Scavenging and Neuroprotection

• Compounds similar to 2,3-Dihydro-1λ6-thieno[2,3-b]thiopyran-1,1,4-trione 4-oxime, like 4,5,6,7-tetrahydro-benzothiophen-ylamines and related structures, have shown properties as hydroxyl radical scavengers. They are potentially useful in protecting astroglial glutamate transporters in the brain from radicals, suggesting a role in neuroprotection during acute central nervous system diseases (Cauquil-Caubère & Kamenka, 1998).

Synthesis and Chemical Properties

• The synthesis and chemical properties of similar compounds, like 4-hydroxy-6-methylthieno[2,3-b]thiopyran-2-sulfonamide, have been explored. These studies are crucial for understanding the chemical behavior and potential applications of 2,3-Dihydro-1λ6-thieno[2,3-b]thiopyran-1,1,4-trione 4-oxime in various scientific fields (Lei, 2007).

Organosulfur Compound Synthesis

• Research into organosulfur compounds, including the synthesis of thieno[3,2-c]thiopyran and its derivatives, contributes to a deeper understanding of the chemical pathways and potential applications of similar structures like 2,3-Dihydro-1λ6-thieno[2,3-b]thiopyran-1,1,4-trione 4-oxime (Vasumathi, Ramana, & Ramadas, 1990).

Spiro System Derivatives

• The creation of derivatives such as 1-oxa-7λ6-thia-4-azaspiro[4.5]decane-7,7-diones demonstrates the versatility of thiopyran compounds in forming complex structures, which could provide insights into the potential applications of 2,3-Dihydro-1λ6-thieno[2,3-b]thiopyran-1,1,4-trione 4-oxime (Palchikov et al., 2018).